Cas no 65562-55-2 (5'-Deoxytoyocamycin)

5'-Deoxytoyocamycin structure
5'-Deoxytoyocamycin structure
Product Name:5'-Deoxytoyocamycin
CAS No:65562-55-2
MF:C12H13N5O3
MW:275.263321638107
CID:962113
Update Time:2024-03-01

5'-Deoxytoyocamycin Chemical and Physical Properties

Names and Identifiers

    • 5'-deoxytoyocamycin
    • 7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile, 4-amino-7-(5-deoxy-beta-D-ribofuranosyl)-
    • 4-(4-methylphenyl)cyclohex-3-en-1-amine
    • BDBM50090861
    • 4-Amino-7-(5-deoxypentofuranosyl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 7H-Pyrrolo(2,3-d)pyrimidine-5-carbonitrile, 4-amino-7-(5-deoxy-beta-D-ribofuranosyl)-
    • 4-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydro-furan-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 4-amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-methyl-tetrahydrofuran-2-yl)-7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 4-Amino-7-(3,4-dihydroxy
    • 65562-55-2
    • 5'-Deoxytoyocamycin
    • Inchi: 1S/C12H13N5O3/c1-5-8(18)9(19)12(20-5)17-3-6(2-13)7-10(14)15-4-16-11(7)17/h3-5,8-9,12,18-19H,1H3,(H2,14,15,16)/t5-,8-,9-,12-/m1/s1
    • InChI Key: FONCIRHYMMLGTI-JJNLEZRASA-N
    • SMILES: O1[C@H](C)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2=C(N)N=CN=C12)O)O

Computed Properties

  • Exact Mass: 275.101839
  • Monoisotopic Mass: 275.101839
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 427
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130
  • XLogP3: -1.572

Experimental Properties

  • Density: 1.78
  • Boiling Point: 644.3°C at 760 mmHg
  • Flash Point: 343.5°C
  • Refractive Index: 1.817
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